Cas no 2680679-57-4 (tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 2680679-57-4
• MF: C₁₇H₁₆F₃N₃O₂S
• MW: 383.388052940369
• CID: 5621536
• PubChem ID: 165940778
• Update Time: 2025-06-12

tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680679-57-4
• EN300-28302085
• tert-butyl N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)carbamate
• tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C17H16F3N3O2S/c1-16(2,3)25-15(24)23-14-22-9-12(26-14)7-11-5-4-10(8-21)6-13(11)17(18,19)20/h4-6,9H,7H2,1-3H3,(H,22,23,24)
• InChI Key： TVLAKJVXIJECRL-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1C=CC(C#N)=CC=1C(F)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 383.09153242g/mol
• Monoisotopic Mass: 383.09153242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 103Ų

Additional information on tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate

Introduction to Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 2680679-57-4)

Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2680679-57-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development. The structural framework of this compound incorporates several key functional groups, including a thiazole ring, a cyano group, and a trifluoromethyl group, which contribute to its distinct chemical behavior and potential therapeutic applications.

The thiazole ring is a heterocyclic structure consisting of sulfur and nitrogen atoms, which is known for its presence in numerous bioactive natural products and pharmaceutical agents. Its incorporation into the molecular structure of Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate suggests that the compound may interact with biological targets in a manner similar to other thiazole-containing drugs. For instance, thiazole derivatives have been widely studied for their antimicrobial, antiviral, and anti-inflammatory properties.

The presence of the cyano group (-CN) in the molecule introduces a polar character, which can influence the compound's solubility and reactivity. Cyano groups are often found in pharmaceuticals due to their ability to enhance binding affinity to biological targets. In the context of Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate, the cyano group may contribute to the compound's interaction with enzymes or receptors by forming hydrogen bonds or participating in dipole-dipole interactions.

The trifluoromethyl group (-CF₃) is another critical feature of this compound, known for its ability to modulate metabolic stability and binding affinity. Trifluoromethyl groups are frequently incorporated into drug molecules to enhance their pharmacokinetic properties, such as reducing metabolic degradation. In Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate, the trifluoromethyl group may play a role in stabilizing the molecule's three-dimensional structure, thereby influencing its biological activity.

Beyond its individual components, the overall architecture of Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate suggests potential interactions with biological systems. The combination of a thiazole ring, a cyano group, and a trifluoromethyl group creates a molecule with multiple sites for interaction with biological targets. This complexity makes it an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate with greater accuracy. These tools allow scientists to simulate how the compound might bind to specific proteins or enzymes, providing insights into its potential therapeutic effects. For instance, studies have shown that thiazole derivatives can inhibit certain enzymes by occupying active sites or altering enzyme conformation.

In addition to computational studies, experimental approaches such as high-throughput screening (HTS) have been employed to evaluate the biological activity of this compound. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles. Preliminary results from HTS assays suggest that Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate may exhibit inhibitory effects on certain enzymes or pathways relevant to diseases such as cancer or inflammation.

The synthesis of Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with high efficiency and purity. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been employed to build the desired molecular framework.

Once synthesized, the characterization of Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)carbamate is crucial for understanding its properties and potential applications. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are used to confirm the compound's structure and purity. These data provide essential information for further studies on its biological activity.

The potential therapeutic applications of Tert-butyl N-(5-{4-cyano-2-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-y l)carbamate are currently under investigation. Given its structural features and preliminary activity profiles, this compound may have utility in treating various diseases. For example, thiazole derivatives have been explored for their anti-inflammatory properties, while cyano-containing compounds often exhibit antimicrobial effects. The presence of a trifluoromethyl group could further enhance its therapeutic potential by improving metabolic stability.

In conclusion, Tert-butyl N-(5-{4-cyano - 2 -(trifluorometh yl ) phen ylm eth yl } - 1 , 3 -th i az ol - 2 - y l ) carbamate (CAS No. 2680679 - 57 - 4 ) is a structurally complex organic compound with promising biological activities. Its unique combination of functional groups makes it an attractive candidate for further research in drug discovery and development. With ongoing studies exploring its potential therapeutic applications, Tert-but yl N -( 5 - { 4 - c y ano - 2 -( t r i fluoro m e t h y l ) p h e n y l m e t h y l } - 1 , 3 -t h i az ol - 2 - y l ) carbamate holds significant promise as a future pharmaceutical agent.